(E)-1-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-(2-ethoxyethyl)-4-fluorobenzo[d]thiazol-2(3H)-ylidene)pyrrolidine-2-carboxamide

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-[3-(2-ethoxyethyl)-4-fluoro-1,3-benzothiazol-2-ylidene]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C20H21ClFN3O4S3/c1-2-29-12-11-24-18-13(22)5-3-7-15(18)30-20(24)23-19(26)14-6-4-10-25(14)32(27,28)17-9-8-16(21)31-17/h3,5,7-9,14H,2,4,6,10-12H2,1H3
• InChI Key: GZCSXBXYDRCVJK-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=CC=C2SC1=NC(=O)C3CCCN3S(=O)(=O)C4=CC=C(S4)Cl)F
• Molecular Formula: C20H21ClFN3O4S3
• Molecular Weight: 518.1 g/mol

Description

(E)-1-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-(2-ethoxyethyl)-4-fluorobenzo[d]thiazol-2(3H)-ylidene)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C20H21ClFN3O4S3 and its molecular weight is 518.03. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Polymer Research

The research on related chemical compounds has focused on synthesizing new materials with specific properties. For example, Liu et al. (2013) synthesized novel soluble fluorinated polyamides containing pyridine and sulfone moieties. These polymers exhibited high glass transition temperatures, significant thermal stability, and good mechanical properties, making them potentially useful for high-performance materials (Liu et al., 2013).

Medicinal Chemistry and Drug Development

Studies in medicinal chemistry have utilized similar compounds in the development of new drugs. Patel et al. (2007, 2009, 2011) synthesized new pyridine derivatives with observed antimicrobial activities. These compounds could be considered for further development as antibacterial agents (Patel et al., 2007); (Patel et al., 2009); (Patel et al., 2011).

Anticancer Research

In the field of anticancer research, compounds with similar structures have shown promising results. For example, Hammam et al. (2005) synthesized fluoro-substituted benzo[b]pyrans, which showed significant anticancer activity against lung, breast, and CNS cancer cell lines (Hammam et al., 2005).

Antibacterial and Antitumor Agents

Hafez et al. (2017) synthesized a series of thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives, which exhibited potent antitumor and antibacterial activities. These findings highlight the potential of such compounds in developing new antibacterial and antitumor agents (Hafez et al., 2017).